Cas no 2091762-81-9 (5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-)
5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-
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- Inchi: 1S/C9H9ClN2O2/c10-8-6(9(13)14)4-11-7(12-8)3-5-1-2-5/h4-5H,1-3H2,(H,13,14)
- InChI Key: FSOXBSSFBOQBTR-UHFFFAOYSA-N
- SMILES: C1(CC2CC2)=NC=C(C(O)=O)C(Cl)=N1
5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-363160-1.0g |
4-chloro-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid |
2091762-81-9 | 1.0g |
$0.0 | 2023-03-07 |
5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-
Recent Advances in the Study of 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- (CAS: 2091762-81-9)
In recent years, the compound 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- (CAS: 2091762-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine backbone and cyclopropylmethyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.
One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- exhibits high selectivity for targeting protein kinases implicated in tumor growth. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and its target, providing a structural basis for further drug design.
Another significant advancement is the development of more efficient synthetic routes for this compound. Traditional methods often involved multi-step processes with low yields, but a recent publication in Organic Letters (2024) described a novel one-pot synthesis approach that significantly improves yield and reduces production costs. This breakthrough is expected to facilitate larger-scale production for further clinical testing.
Preclinical studies have also highlighted the compound's potential in treating autoimmune diseases. Research conducted at leading academic institutions has shown that 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- can modulate immune responses by selectively inhibiting key signaling molecules. These findings were presented at the 2024 International Conference on Chemical Biology and have sparked interest in pursuing clinical trials for conditions such as rheumatoid arthritis and lupus.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of the compound. Recent pharmacokinetic studies indicate that while the molecule exhibits strong target binding, its bioavailability and metabolic stability need further improvement. Several research groups are currently exploring prodrug strategies and formulation technologies to address these limitations.
In conclusion, 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- (CAS: 2091762-81-9) represents a compelling candidate for further drug development across multiple therapeutic areas. The latest research has provided valuable insights into its molecular interactions, synthetic accessibility, and biological activity, paving the way for future translational studies. Continued investigation into its mechanism and optimization of its drug-like properties will be crucial for realizing its full therapeutic potential.
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